Cas no 1805073-63-5 (3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile
• CAS No: 1805073-63-5
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4870474
• Update Time: 2025-06-15

3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-6-5(1-2-13)14-3-4(7(6)12)8(10)11/h3,8H,1H2
• InChI Key： ACEGCLLUOFAFOG-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC#N)=NC=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805073-63-5)

3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805073-63-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated structure, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular formula, C₈H₄ClF₂IN₂, reflects the presence of multiple functional groups, including chloro, difluoromethyl, and iodo substituents, which contribute to its reactivity and versatility in organic transformations.

The growing demand for halogenated pyridine derivatives in drug discovery and crop protection has positioned 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile as a compound of interest. Researchers are particularly focused on its potential applications in developing small-molecule inhibitors and herbicides, aligning with trends in precision agriculture and targeted therapies. Its iodopyridine moiety also makes it valuable in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern synthetic chemistry.

From an industrial perspective, the synthesis and scalability of CAS 1805073-63-5 are subjects of ongoing optimization. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to produce this compound, addressing environmental concerns while maintaining high yields. This aligns with the broader shift toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile, ensuring purity and consistency for research applications. Stability studies under varying pH and temperature conditions are also critical, as they inform storage protocols and handling guidelines. These details are often sought after by laboratory technicians and quality control professionals.

In the context of drug development, this compound's role as a building block for kinase inhibitors and antimicrobial agents has been explored. Its difluoromethyl group is notable for mimicking carbonyl or hydroxyl groups in bioactive molecules, a strategy increasingly used to enhance metabolic stability and bioavailability. Such applications resonate with trending searches around structure-activity relationships (SAR) and fragment-based drug design.

For agrochemical applications, the iodopyridine core of CAS 1805073-63-5 offers a platform for designing novel pesticides with improved selectivity and lower environmental impact. This is particularly relevant given the rising global focus on food security and sustainable farming practices. Patent literature reveals its incorporation into herbicidal compositions targeting resistant weed species, a hot topic in agricultural science.

Safety and regulatory compliance are paramount when working with 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers frequently query material safety data sheets (MSDS) and handling precautions for such compounds, underscoring the need for accessible technical documentation.

In summary, 3-Chloro-5-(difluoromethyl)-4-iodopyridine-2-acetonitrile (CAS No. 1805073-63-5) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted utility in pharmaceuticals, agrochemicals, and materials science ensures its continued relevance in research and industrial workflows. As innovation in these fields accelerates, this compound is poised to remain a key player in addressing contemporary challenges.